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Q1: What are the recommended long-term storage conditions for Androstadienone? For multi-year

storage, standard pharmaceutical guidelines recommend conditions of 25°C ± 2°C and 60% RH ± 5% RH

[1]. Stability studies on related steroids in dried blood spots (DBS) confirm that biomarkers remain stable for

up to one year when stored at 4°C, -20°C, or -70°C [2].

Q2: How stable is Androstadienone at room temperature? While specific data on pure Androstadienone

is limited, a study on structurally similar steroids in DBS found that most analytes were stable at room

temperature for at least 4 weeks [2]. For periods longer than a month, refrigerated or frozen storage is

necessary to prevent significant degradation [2] [1].

Q3: What factors are most critical for ensuring stability? The key factors to control are temperature,

humidity, and the nature of your sample [1].

Temperature is the most critical factor. Cold temperatures slow down degradation reactions.

Humidity must be controlled for solid or powdered forms to prevent hydrolysis.
Sample Formulation can affect stability. Liquid formulations are generally more vulnerable to

environmental changes than solid forms [1].

Q4: What is the typical shelf life? Under recommended long-term storage conditions, pharmaceutical

products can have a typical shelf life ranging from 24 to 36 months [1]. The exact shelf life for your specific

Androstadienone preparation should be determined empirically.
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Stability Data for Related Steroids

The table below summarizes the stability of steroids related to CAH diagnosis when stored in Dried Blood

Spots (DBS). This data can serve as a reference for the stability behavior you might expect with

Androstadienone [2].

Analyte Stability at Room Temperature
Stability at 4°C, -20°C, or
-70°C

21-Deoxycortisol Stable for 1 year Stable for 1 year

17-
Hydroxyprogesterone

Stable for 1 year Stable for 1 year

4-Androstenedione Stable for 1 year Stable for 1 year

Cortisol Significant decrease from Month 6 Stable for 1 year

11-Deoxycortisol Significant decrease at Year 1 (at low

levels)

Stable for 1 year

Experimental Protocol: Stability Testing

You can adapt this methodology, based on a published stability study, to validate the storage conditions for

your specific Androstadienone samples [2].

1. Sample Preparation:

Prepare your Androstadienone samples in the desired matrix (e.g., solution, spiked into a biological

matrix).
Aliquot samples into appropriate, labeled containers.

2. Storage Conditions:

Divide the aliquots and store them under the following conditions to test a range of possible storage
environments:

Room Temperature (e.g., ~20-25°C)
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Refrigerated (4°C)

Frozen (-20°C)
Ultra-low Freezer (-70°C or -80°C)

3. Time-Point Analysis:

Analyze samples in replicates (e.g., n=3) at predefined time points. The original study used:
Time Zero (baseline)

Weeks 1, 2, 3, and 4
Month 6

Year 1

4. Data Analysis:

Compare the measured concentration at each time point to the baseline concentration (Time Zero).

A change in analyte level within ±15% of the baseline is typically considered stable in analytical
chemistry.

Use statistical analysis (e.g., t-tests) to determine if observed decreases are significant (e.g., p <
0.01) [2].

The diagram below illustrates this experimental workflow.
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Sample Preparation

Time Zero Analysis
(Baseline Measurement)

Storage Conditions

Room Temperature 4°C -20°C -70°C

Time-Point Analysis
(W1, W2, W3, W4, M6, Y1)

Aliquots Retrieved Aliquots Retrieved Aliquots Retrieved Aliquots Retrieved

Data Evaluation
(Stability = ±15% of Baseline)
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Key Recommendations Summary

To ensure the long-term stability of your Androstadienone samples:

For longest shelf life: Store at -20°C or -70°C, especially for sensitive or critical samples [2] [1].
For short-term handling: Samples can be kept at room temperature for up to 4 weeks without

significant degradation, based on analogous data [2].
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Always validate: The stability of your specific sample formulation and matrix should be confirmed

through a structured stability study.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. In Pharma Industry | GMP Insiders Stability Storage Conditions [gmpinsiders.com]

2. of five steroids and in dried blood spots... | PLOS One Storage stability [journals.plos.org]

To cite this document: Smolecule. [Androstadienone Long-Term Storage & Stability FAQ]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b606906#storing-

androstadienone-long-term-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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